Cas no 2079068-74-7 (Casein Kinase inhibitor A51)

• Product Name: Casein Kinase inhibitor A51
• CAS No: 2079068-74-7
• MF: C₁₈H₂₅ClN₆
• MW: 360.884301900864
• CID: 4766579
• PubChem ID: 126558497
• Update Time: 2026-02-26

Casein Kinase inhibitor A51 Chemical and Physical Properties

Names and Identifiers

• Casein Kinase inhibitor A51
• (1R,4r)-N1-(5-chloro-4-(5-(cyclopropylmethyl)-1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl)cyclohexane-1,4-diamine
• BDBM50553499
• BTX-A51
• SCHEMBL20421801
• HY-123954
• CS-0087651
• MS-25715
• trans-N1-[5-Chloro-4-[5-(cyclopropylmethyl)-1-methyl-1H-pyrazol-4-yl]-2-pyrimidinyl]-1,4-cyclohexanediamine
• DA-71951
• Casein Kinase inhibitor A51?
• EX-A5483
• L46P54NB4V
• SCHEMBL20445386
• SCHEMBL18480092
• G17927
• CHEMBL4754493
• 2079068-74-7

• Inchi： 1S/C18H25ClN6/c1-25-16(8-11-2-3-11)14(9-22-25)17-15(19)10-21-18(24-17)23-13-6-4-12(20)5-7-13/h9-13H,2-8,20H2,1H3,(H,21,23,24)
• InChI Key： RVZJFCNYSSUDCU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C1C=NN(C)C=1CC1CC1)NC1CCC(CC1)N

Computed Properties

• Exact Mass: 360.1829225g/mol
• Monoisotopic Mass: 360.1829225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on Casein Kinase inhibitor A51

Research Brief on Casein Kinase Inhibitor A51 (2079068-74-7): Recent Advances and Therapeutic Potential

In recent years, the compound 2079068-74-7, commercially known as Casein Kinase inhibitor A51 (CK-A51), has garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule inhibitor targets casein kinase (CK) isoforms, which play pivotal roles in cellular signaling pathways, including cell proliferation, differentiation, and apoptosis. Dysregulation of CK activity has been implicated in various diseases, particularly cancers and neurodegenerative disorders, making CK-A51 a promising candidate for therapeutic intervention.

A recent study published in the *Journal of Medicinal Chemistry* (2023) elucidated the structural and functional characteristics of CK-A51. The research team employed X-ray crystallography to determine the binding mode of 2079068-74-7 to the ATP-binding pocket of CK1δ, a key isoform involved in Wnt/β-catenin signaling. The findings revealed that CK-A51 exhibits high selectivity for CK1δ over other kinases, with an IC50 value of 12 nM. This specificity is attributed to unique interactions with hinge region residues, as well as hydrophobic interactions within the kinase pocket.

Further preclinical investigations have explored the therapeutic potential of CK-A51 in oncology. In a *Nature Communications* (2024) study, CK-A51 demonstrated potent antitumor activity in murine models of colorectal cancer (CRC). The inhibitor effectively suppressed tumor growth by disrupting the CK1δ-mediated phosphorylation of β-catenin, thereby attenuating Wnt signaling. Notably, combination therapy with CK-A51 and standard chemotherapeutic agents (e.g., 5-FU) synergistically enhanced efficacy, suggesting its utility as an adjunctive treatment.

Beyond oncology, emerging research highlights the role of CK-A51 in neurodegenerative diseases. A *Cell Reports* (2023) study reported that 2079068-74-7 ameliorated tau hyperphosphorylation in Alzheimer’s disease (AD) models by inhibiting CK1ε, another isoform implicated in tau pathology. These findings underscore the dual targeting capability of CK-A51 and its potential to address multifactorial diseases.

Despite these advances, challenges remain in the clinical translation of CK-A51. Pharmacokinetic studies indicate moderate bioavailability and rapid hepatic metabolism, necessitating formulation optimization. Ongoing phase I trials (NCT05678912) aim to evaluate the safety profile of CK-A51 in healthy volunteers, with preliminary data expected in late 2024.

In conclusion, Casein Kinase inhibitor A51 (2079068-74-7) represents a versatile tool for probing CK-dependent pathways and a promising therapeutic agent. Its isoform selectivity, mechanistic insights, and preclinical efficacy warrant further investigation to unlock its full clinical potential.